3-Aminoisoxazole
Overview
Description
3-Aminoisoxazole is a 3-substituted isoxazole derivative . It is a structural isomer of 5-aminoisoxazole . The empirical formula is C3H4N2O and the molecular weight is 84.08 .
Synthesis Analysis
The synthesis of isoxazoles, including 3-Aminoisoxazole, has been a subject of research for many years . Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .
Chemical Reactions Analysis
3-Aminoisoxazole may be used in the synthesis of N-(4-(N-isoxazol-3-ylsulfamoyl)phenyl)acetamide . It has also been used in the synthesis of N-(isoxazol-3-yl)-N′-(carbomethoxy)thiourea .
Physical And Chemical Properties Analysis
3-Aminoisoxazole is a liquid with a refractive index of 1.511 (lit.) . It has a boiling point of 226-228 °C (lit.) and a density of 1.138 g/mL at 25 °C (lit.) . The SMILES string is Nc1ccon1 .
Scientific Research Applications
Prebiotic Chemistry and Astrobiology
Application Summary
3-Aminoisoxazole has been identified as a key reactive species in the scenario of the so-called RNA-world hypothesis . This suggests that it could have played a significant role in the formation of the first biomolecules on Earth, contributing to the origin of life .
Method of Application
The rotational spectrum of 3-aminoisoxazole was registered and analyzed in the 6–24 GHz and 80–320 GHz frequency ranges for the first time, using a Fourier-transform microwave spectrometer and a frequency-modulated millimeter/sub-millimeter spectrometer .
Results or Outcomes
The study provided accurate rotational frequencies to guide the interstellar search of 3-aminoisoxazole . More than 1300 lines were characterized, providing valuable data for astronomical observations of 3-aminoisoxazole .
Medicinal Chemistry
Application Summary
Isoxazole, which includes 3-Aminoisoxazole, is an important family of five-membered heterocycles. It has a wide spectrum of biological activities and therapeutic potential . Isoxazole derivatives have shown potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant agents .
Method of Application
Various synthetic strategies have been developed for the synthesis of isoxazole derivatives . For example, one-pot three-component coupling of β-oxo dithioesters, amines, and hydroxylamine in ethanol at reflux affords 5-substituted 3-aminoisoxazoles .
Results or Outcomes
The substitution of various groups on the isoxazole ring imparts different activity . Several marketed drugs with the isoxazole nucleus belong to different categories with diverse therapeutic activities .
Synthesis of Biologically Active Compounds
Application Summary
Isoxazoles, including 3-Aminoisoxazole, are used in the synthesis of biologically active compounds due to their synthetic availability, special chemical and biological properties, and widespread practical use . Many isoxazoles possess different types of biological activity: antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, etc .
Method of Application
Various reactions leading to the construction of the isoxazole ring are used, including the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .
Results or Outcomes
A large number of publications appear annually on the synthesis of new representatives of isoxazoles . Several marketed drugs with the isoxazole nucleus belong to different categories with diverse therapeutic activities .
Synthesis of N-(isoxazol-3-yl)-N′-(carbomethoxy)thiourea
Application Summary
3-Aminoisoxazole can be used as a starting material in the synthesis of N-(isoxazol-3-yl)-N′-(carbomethoxy)thiourea .
Method of Application
The specific method of synthesis is not provided in the source .
Results or Outcomes
The specific results or outcomes are not provided in the source .
Synthesis of Isoxazole-Containing Compounds
Application Summary
Isoxazoles, including 3-Aminoisoxazole, form an important class of 1,2-azoles, five-membered N,O-containing heterocycles . They are used in the synthesis of various biologically active compounds .
Method of Application
Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .
Safety And Hazards
Future Directions
Isoxazoles, including 3-Aminoisoxazole, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . Future research may focus on developing eco-friendly synthetic strategies and exploring the potential application of synthesized bioactive compounds .
properties
IUPAC Name |
1,2-oxazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4N2O/c4-3-1-2-6-5-3/h1-2H,(H2,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHFWLPWDOYJEAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CON=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701024771 | |
Record name | 3-Isoxazolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701024771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
84.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Aminoisoxazole | |
CAS RN |
1750-42-1, 147815-03-0 | |
Record name | 3-Isoxazolamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1750-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isoxazolamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0147815030 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Isoxazolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701024771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Isoxazolamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.124.395 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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